Cas no 131002-32-9 (Octane, 1-(methylsulfinyl)-, (S)-)

Octane, 1-(methylsulfinyl)-, (S)- structure
131002-32-9 structure
Product Name:Octane, 1-(methylsulfinyl)-, (S)-
CAS No:131002-32-9
MF:C9H20OS
MW:176.319501876831
CID:1227219
PubChem ID:10997588
Update Time:2025-04-20

Octane, 1-(methylsulfinyl)-, (S)- Chemical and Physical Properties

Names and Identifiers

    • Octane, 1-(methylsulfinyl)-, (S)-
    • DTXSID701309040
    • (S)-(+)-Methyl n-octyl sulfoxide
    • N-octylmethyl sulfoxide, (S)-
    • (S)-Methyl n-octyl sulfoxide
    • Octane, 1-[(S)-methylsulfinyl]-
    • 131002-32-9
    • 1-[(S)-Methylsulfinyl]octane
    • SNZ4LWX3BA
    • Inchi: 1S/C9H20OS/c1-3-4-5-6-7-8-9-11(2)10/h3-9H2,1-2H3/t11-/m0/s1
    • InChI Key: PVVATGNFHKTPTA-NSHDSACASA-N
    • SMILES: [S@](C)(CCCCCCCC)=O

Computed Properties

  • Exact Mass: 176.1236
  • Monoisotopic Mass: 176.12348643g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 7
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 36.3Ų

Experimental Properties

  • PSA: 17.07
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